Cas no 98021-25-1 (4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl-)

• Product Name: 4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl-
• CAS No: 98021-25-1
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 801533
• PubChem ID: 20477237
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl-
• 4(1H)-Pyrimidinone, 5,6-dihydroxy-2-methyl- (9CI)
• 98021-25-1
• SCHEMBL11100217
• 5,6-Dihydroxy-2-methylpyrimidin-4(1H)-one

• Inchi： 1S/C5H6N2O3/c1-2-6-4(9)3(8)5(10)7-2/h8H,1H3,(H2,6,7,9,10)
• InChI Key： FBHQPWNPOSTKOW-UHFFFAOYSA-N
• SMILES： OC1=C(N=C(C)NC1=O)O

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 81.9Ų